Cas no 921512-17-6 (1-(8-{(3-methoxyphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(8-{(3-methoxyphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide
• CAS No: 921512-17-6
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 5844001
• PubChem ID: 16812573
• Update Time: 2025-07-09

1-(8-{(3-methoxyphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 1-[8-[2-[(3-methoxyphenyl)amino]-2-oxoethoxy]-2-quinolinyl]-
• F2255-0650
• 921512-17-6
• AKOS024631766
• 1-[8-[2-(3-methoxyanilino)-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide
• 1-(8-(2-((3-methoxyphenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide
• 1-(8-{[(3-methoxyphenyl)carbamoyl]methoxy}quinolin-2-yl)piperidine-4-carboxamide
• 1-(8-{(3-methoxyphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C24H26N4O4/c1-31-19-6-3-5-18(14-19)26-22(29)15-32-20-7-2-4-16-8-9-21(27-23(16)20)28-12-10-17(11-13-28)24(25)30/h2-9,14,17H,10-13,15H2,1H3,(H2,25,30)(H,26,29)
• InChI Key： LLQUVIXCPRTTMM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3C(N=2)=C(OCC(NC2=CC=CC(OC)=C2)=O)C=CC=3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 434.19540532g/mol
• Monoisotopic Mass: 434.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 768.0±60.0 °C(Predicted)
• pka: 12.58±0.70(Predicted)

Additional information on 1-(8-{(3-methoxyphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide

Compound CAS No. 921512-17-6: 1-(8-{(3-methoxyphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide

The compound CAS No. 921512-17-6, also known as 1-(8-{(3-methoxyphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a quinoline ring system, which serves as a central scaffold. The quinoline moiety is substituted at the 8-position with a carbamoylmethoxy group derived from 3-methoxyphenyl, and at the 2-position with a piperidine ring appended with a carboxamide group. This combination of functional groups imparts the compound with versatile chemical properties, making it a valuable candidate for various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The quinoline core is known for its ability to interact with protein targets, while the piperidine ring provides additional flexibility and hydrogen bonding capabilities, enhancing its bioavailability and efficacy.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and cyclization reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for large-scale applications.

The physical properties of this compound, including its solubility, stability, and melting point, have been extensively characterized using modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These studies provide critical insights into its behavior under various conditions, which is essential for its use in practical applications.

One of the most exciting developments involving this compound is its application in the field of nanotechnology. Researchers have explored its potential as a building block for self-assembling nanostructures, leveraging its amphiphilic nature to create materials with tailored optical and electronic properties.

Moreover, recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These models predict its interaction with biological targets, providing valuable information for rational drug design and optimization.

In conclusion, CAS No. 921512-17-6 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with ongoing research into its properties and uses, positions it as a key player in future innovations in medicine and materials science.